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CAS No.: 257892-33-4

Cat. No.: S519878
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Technical Profile of AWD 12-281

The table below summarizes the core technical data available for AWD 12-281:

Attribute Specification

Primary Target Phosphodiesterase 4 (PDE4) [1]

IC50 for PDE4 9.7 nM [2] [1] [3]

Reported Activity Anti-inflammatory and bronchodilator [1]

Route of
Administration

Designed for inhaled delivery [2]

Development Status Discontinued (Development was halted due to poor efficacy in clinical trials)
[2] [3]

Mechanism of Action and Experimental Insights

AWD 12-281 was developed as part of a strategy to overcome the systemic side effects (like nausea and

diarrhea) of oral PDE4 inhibitors by delivering the drug directly to the lungs [2]. It showed preclinical

efficacy in reducing pulmonary cell infiltration in various animal models [2] [3].
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The core mechanism of PDE4 inhibitors is to increase intracellular cyclic AMP (cAMP) levels, which leads

to broad anti-inflammatory effects. The following diagram illustrates the signaling pathway through which

AWD 12-281 exerts its action:
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This diagram shows how AWD 12-281 inhibits PDE4, preventing cAMP breakdown. Elevated cAMP levels

activate Protein Kinase A (PKA), which then suppresses various inflammatory processes within cells central

to COPD pathology [4] [5] [2].

Development Status and Context

AWD 12-281 is no longer under clinical development. It was one of the first inhaled PDE4 inhibitors to be

tested but was discontinued in 2006 due to poor efficacy in clinical trials for asthma and COPD [2] [3].

This highlights the historical challenge of developing effective inhaled PDE4 inhibitors, with several other

candidates also failing due to lack of efficacy or a low therapeutic index [2].

Research in this area continues with strategies like developing dual PDE3/PDE4 inhibitors (e.g.,

ensifentrine) which aim to provide both anti-inflammatory and bronchodilator effects, with some candidates

showing more promise [5] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.targetmol.com/compound/awd%2012-281
https://pmc.ncbi.nlm.nih.gov/articles/PMC7080983/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00259/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3085868/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11748061/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11925072/
https://www.smolecule.com/products/b519878#awd-12-281-bronchodilator-activity
https://www.smolecule.com/products/b519878#awd-12-281-bronchodilator-activity
https://www.smolecule.com/products/b519878#awd-12-281-bronchodilator-activity
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s519878?utm_src=pdf-bulk
https://www.smolecule.com/products/s519878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s519878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

